Cas no 631865-07-1 (1-(3,4-dichlorophenyl)-2-2-(diethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(3,4-dichlorophenyl)-2-2-(diethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 631865-07-1
• MF: C₂₃H₂₂Cl₂N₂O₃
• MW: 445.338384151459
• CID: 6588606
• PubChem ID: 5192425
• Update Time: 2025-07-09

1-(3,4-dichlorophenyl)-2-2-(diethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-2-2-(diethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 1-(3,4-dichlorophenyl)-2-[2-(diethylamino)ethyl]-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1-(3,4-dichlorophenyl)-2-[2-(diethylamino)ethyl]-1,2-dihydro-
• Z355411516
• 631865-07-1
• AKOS002223856
• VU0605736-1
• F3226-2507
• 1-(3,4-dichlorophenyl)-2-(2-(diethylamino)ethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• AKOS016110415

• Inchi： 1S/C23H22Cl2N2O3/c1-3-26(4-2)11-12-27-20(14-9-10-16(24)17(25)13-14)19-21(28)15-7-5-6-8-18(15)30-22(19)23(27)29/h5-10,13,20H,3-4,11-12H2,1-2H3
• InChI Key： QLRWOYGPDXQTQX-UHFFFAOYSA-N
• SMILES： N1(CCN(CC)CC)C(C2=CC=C(Cl)C(Cl)=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 444.1007480g/mol
• Monoisotopic Mass: 444.1007480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 596.8±50.0 °C(Predicted)
• pka: 9.86±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1-(3,4-dichlorophenyl)-2-2-(diethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Compound CAS No 631865-07-1: A Comprehensive Overview

The compound with CAS No 631865-07-1, also known as 1-(3,4-dichlorophenyl)-2-2-(diethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functionalities. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Structural Analysis of CAS No 631865-07-1

The molecular structure of CAS No 631865-07-1 is composed of a chromeno[2,3-c]pyrrole backbone with two substituents: a 3,4-dichlorophenyl group and a diethylaminoethyl group. The chromeno[2,3-c]pyrrole system is a fused bicyclic structure that combines a benzene ring with a pyrrole moiety. This unique arrangement imparts the compound with distinct electronic properties and reactivity. The presence of the dichlorophenyl group introduces steric hindrance and electron-withdrawing effects, while the diethylaminoethyl group contributes electron-donating properties through its amino functionality. These opposing electronic effects create a dynamic balance that can be exploited in various chemical reactions and applications.

Synthesis Methods for CAS No 631865-07-1

The synthesis of CAS No 631865-07-1 involves a multi-step process that typically begins with the preparation of the chromeno[2,3-c]pyrrole core. This core is synthesized through a condensation reaction between an o-hydroxybenzaldehyde derivative and an appropriate amine or amide. The subsequent introduction of the dichlorophenyl and diethylaminoethyl groups is achieved through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

Applications of CAS No 631865-07-1

Due to its unique electronic properties and structural versatility, CAS No 631865-07-1 has found applications in several fields. In materials science, it serves as a precursor for advanced materials such as organic semiconductors and light-emitting polymers. Its ability to undergo post-synthetic modifications makes it an ideal candidate for tailoring material properties according to specific requirements.

In the pharmaceutical industry, CAS No 631865-07-1 has been explored as a potential drug candidate for treating various diseases. Recent studies have highlighted its ability to modulate key biological pathways involved in neurodegenerative disorders such as Alzheimer's disease. Additionally, its role as an inhibitor of certain enzymes has opened new avenues for its use in cancer therapy.

Recent Research Findings on CAS No 631865-07-1

Recent research has focused on understanding the photophysical properties of CAS No 631865-07-1, particularly its fluorescence behavior under different conditions. Scientists have discovered that this compound exhibits strong fluorescence emission in certain solvents due to its rigid conjugated system. This property makes it suitable for applications in sensors and bioimaging technologies.

Another area of active research involves the use of CAS No 631865-07